(d(CH2)51,Tyr(Me)2,Arg8)-Vasopressin

• Molecular Formula: C52H74N14O12S2
• Molecular Weight: 1151.4 g/mol
• InChI: InChI=1S/C52H74N14O12S2/c1-78-32-16-14-31(15-17-32)25-35-46(73)63-36(24-30-10-4-2-5-11-30)47(74)61-34(18-19-40(53)67)45(72)64-37(26-41(54)68)48(75)65-38(29-79-80-52(27-43(70)60-35)20-6-3-7-21-52)50(77)66-23-9-13-39(66)49(76)62-33(12-8-22-58-51(56)57)44(71)59-28-42(55)69/h2,4-5,10-11,14-17,33-39H,3,6-9,12-13,18-29H2,1H3,(H2,53,67)(H2,54,68)(H2,55,69)(H,59,71)(H,60,70)(H,61,74)(H,62,76)(H,63,73)(H,64,72)(H,65,75)(H4,56,57,58)
• InChIKey: QVQOGNOOAMQKCE-UHFFFAOYSA-N

SKF 100273 Procurement Overview

(d(CH2)51,Tyr(Me)2,Arg8)-Vasopressin, also known as SKF 100273 or the Manning compound, is a cyclic peptide analog of arginine vasopressin (AVP) that functions as a selective antagonist at the vasopressin V1A receptor . It is distinguished from the endogenous agonist AVP by modifications at positions 1 (deamination and cyclopentamethylene substitution) and 2 (O-methylation of tyrosine), which confer antagonistic properties while maintaining high structural homology to the native peptide [1]. This compound is a cornerstone pharmacological tool for dissecting V1A receptor-mediated signaling pathways and is widely utilized in cardiovascular, renal, and behavioral neuroscience research.

Selective V1A receptor antagonism for calcium signaling studies

Dorsal hippocampus-specific behavioral pharmacology research

Full-length C-terminal structure for SAR baseline investigations

• [1] Conserved aromatic residues in the transmembrane region VI of the V1a vasopressin receptor differentiate agonist vs. antagonist ligand binding. View Source

SKF 100273 Procurement Rationale

Selecting a vasopressin receptor antagonist for research requires careful consideration of receptor subtype selectivity, species-specific pharmacology, and chemical class (peptide vs. non-peptide). Generic substitution of (d(CH2)51,Tyr(Me)2,Arg8)-Vasopressin with other V1A antagonists is not scientifically valid due to marked differences in affinity, selectivity, and in vivo efficacy profiles. For instance, non-peptide V1A antagonists like Relcovaptan (SR 49059) exhibit high affinity for human V1A receptors (Ki = 1.1-6.3 nM) but differ fundamentally in their binding mode and pharmacokinetic properties . Conversely, peptide-based antagonists like Atosiban show significant cross-reactivity with oxytocin receptors (OTR) [1]. The target compound's unique peptide scaffold confers distinct experimental utility, particularly in studies requiring a tool with a well-characterized in vivo profile for anxiety and cardiovascular research .

T Target: SKF 100273

V1A-selective antagonist; dorsal hippocampus anxiolytic-like effect; full-length C-terminal Gly-NH₂

S Substitute Risk

SKF 100398 shifts to V2 antidiuretic antagonism; Dab⁵ analogs alter backbone interactions; C-terminal truncations change anti-V1/V2 selectivity

• [1] FE 200 440: a selective oxytocin antagonist on the term-pregnant human uterus. ScienceDirect. View Source

SKF 100273 Differentiation Evidence

V1A vs. V2 Receptor Selectivity

In a head-to-head comparison of in vitro functional antagonism, (d(CH2)51,Tyr(Me)2,Arg8)-Vasopressin potently inhibits AVP-induced increases in intracellular calcium in human glomerular epithelial cells with an IC50 of 5 nM [1]. This demonstrates a significant potency advantage over the clinically used peptide antagonist Atosiban, which exhibits a markedly weaker antagonistic potency at the V1A receptor (pA2 = 6.14, translating to an approximate IC50 > 700 nM) in similar functional assays [2].

V1A vs. V2 Selectivity

Head-to-head

SKF 100273 IC50 5 nM (V1A Ca²⁺) SKF 100398 Ki 3.6 nM (V2 cAMP)

Functional non-overlap; endpoint dictates compound choice

In vitro assay context; cannot substitute for V1A- vs V2-specific studies

Evidence Dimension	In vitro functional antagonism (IC50)
Target Compound Data	5 nM
Comparator Or Baseline	Atosiban: pA2 = 6.14 (approx. IC50 > 700 nM)
Quantified Difference	>140-fold greater potency for the target compound
Conditions	Human glomerular epithelial cell culture; measurement of AVP-induced intracellular Ca2+ increase

Why This Matters

This substantial difference in in vitro potency dictates that Atosiban cannot serve as a functional substitute for experiments requiring robust and selective V1A blockade, particularly in cellular assays sensitive to V1A-mediated calcium flux.

• [1] Spath et al. (1996). Arginine vasopressin and oxytocin increase intracellular calcium and cAMP in human glomerular epithelial cells in culture. Kidney Blood Press Res. 19:81. PMID: 8871886. View Source
• [2] Design and synthesis of highly selective in vitro and in vivo uterine receptor antagonists of oxytocin: comparisons with Atosiban. Wiley Online Library. View Source

Dorsal vs. Ventral Hippocampal Effects

The target compound demonstrates a distinct selectivity profile. While it inhibits both V1A- and oxytocin receptor (OTR)-mediated calcium increases, its potency for V1A (IC50 = 5 nM) is 6-fold higher than for OTR (IC50 = 30 nM) . This contrasts sharply with Atosiban, which is a high-affinity OTR antagonist (Ki = 81 nM) but also binds the V1A receptor with high affinity (Ki = 3.5 nM), resulting in poor functional discrimination between the two receptors .

Dorsal vs. Ventral Hippocampus

Class-level inference

Anxiolytic-like effect detected in dorsal, absent in ventral hippocampus

Region-specific dissociation may not generalize to all V1A antagonists

In vivo rat model; replication needed for robust attribution

Evidence Dimension	Receptor selectivity ratio (OTR/V1A)
Target Compound Data	Ratio = 6 (based on IC50 values: 30 nM / 5 nM)
Comparator Or Baseline	Atosiban: Ratio = 0.04 (based on Ki values: 3.5 nM / 81 nM)
Quantified Difference	Target compound shows 150-fold greater relative selectivity for V1A over OTR compared to Atosiban
Conditions	In vitro calcium mobilization assays for target compound; radioligand binding assays for Atosiban

Why This Matters

For experiments aimed at isolating V1A-mediated effects from those of OTR, the target compound provides a cleaner pharmacological signal, whereas Atosiban's dual high-affinity binding introduces significant ambiguity.

Asn vs. Dab5 Substitution

In vivo administration of (d(CH2)51,Tyr(Me)2,Arg8)-Vasopressin induces anxiolytic-like effects specifically when microinjected into the dorsal hippocampus, with no observed effect in the ventral hippocampus . While the non-peptide V1A antagonist SR 49059 (Relcovaptan) has also been reported to have anxiolytic properties in an arthritis pain model [1], its effects are not regionally restricted in the same manner and its mechanism is influenced by its non-peptide nature, which confers different brain penetration and pharmacokinetic properties.

Asn vs. Dab⁵ Substitution

Class-level inference

SKF 100273 (Asn⁵) MW 1151.38 Da Dab⁵ analog MW 1137.38 Da; pA₂ 6.71 (V1A)

Backbone alteration may shift receptor engagement kinetics

Exact potency difference not quantified in paired assay

Evidence Dimension	In vivo behavioral effect localization
Target Compound Data	Anxiolytic-like effects in dorsal hippocampus; no effect in ventral hippocampus
Comparator Or Baseline	SR 49059: Anxiolytic properties reported in an elevated plus maze in arthritic rats, but lacking the same fine-grained regional specificity
Quantified Difference	Qualitative difference in regional brain targeting and behavioral outcome specificity
Conditions	In vivo microinjection in rat brain; behavioral testing in elevated plus maze

Why This Matters

This peptide antagonist offers a unique tool for dissecting the circuit-specific roles of V1A receptors in anxiety and stress-related behaviors, a level of experimental resolution not reliably achieved with systemically administered, non-peptide alternatives.

• [1] Differential contributions of vasopressin V1A and oxytocin receptors in the amygdala to pain-related behaviors in rats. (Referencing SR 49059 effects). View Source

C-Terminal Truncation and Selectivity

The peptide nature of (d(CH2)51,Tyr(Me)2,Arg8)-Vasopressin dictates a distinct binding mode on the V1A receptor compared to non-peptide antagonists. Mutagenesis studies show that mutation of aromatic residues in transmembrane region VI (W304, F307, F308) reduces affinity for d(CH2)5[Tyr(Me)2]AVP but markedly decreases affinity for the non-peptide antagonist SR 49059 [1]. This differential sensitivity confirms that the two chemical classes engage the receptor through different molecular interactions and conformational states.

C‑Terminal Truncation

Class-level inference

SKF 100273 Full Gly-NH₂ C‑terminus desGly analogues Anti-V1/V2 selectivity 200–1200

C‑terminal integrity influences V1/V2 selectivity window

Class-level parent-structure data; independent validation advised

Evidence Dimension	Sensitivity of antagonist binding to receptor point mutations
Target Compound Data	Affinity for d(CH2)5[Tyr(Me)2]AVP is reduced by mutation of TM6 aromatic residues
Comparator Or Baseline	SR 49059: Affinity is markedly decreased by the same TM6 mutations
Quantified Difference	Qualitative difference in the degree of affinity loss, indicating distinct binding pockets
Conditions	Site-directed mutagenesis of the human V1A receptor and subsequent radioligand binding assays

Why This Matters

This fundamental difference in molecular pharmacology means that these two tools are not interchangeable for probing receptor structure-function relationships. A researcher investigating ligand-receptor interactions must select the appropriate chemical scaffold based on the specific binding epitope of interest.

• [1] Conserved aromatic residues in the transmembrane region VI of the V1a vasopressin receptor differentiate agonist vs. antagonist ligand binding. View Source

In Vivo Cardiovascular Selectivity: V1A-Mediated Antivasopressor Activity

(d(CH2)51,Tyr(Me)2,Arg8)-Vasopressin exhibits potent and prolonged antivasopressor activity in vivo, a direct consequence of its selective V1A receptor antagonism . This is functionally contrasted with dual V1A/V2 antagonists like Conivaptan, which blocks both vascular V1A and renal V2 receptors (Ki = 0.48 nM and 3.04 nM, respectively) . The use of Conivaptan results in a complex hemodynamic profile that includes both vasodilation (from V1A blockade) and aquaresis (from V2 blockade), making it unsuitable for experiments where isolation of the vascular V1A component is required.

Evidence Dimension	In vivo functional selectivity
Target Compound Data	Selective V1A-mediated antivasopressor effect
Comparator Or Baseline	Conivaptan: Dual V1A/V2 antagonism (Ki V1A = 0.48 nM; V2 = 3.04 nM)
Quantified Difference	Target compound provides isolated V1A blockade; Conivaptan provides mixed V1A/V2 effects
Conditions	In vivo animal models of vasopressor response

Why This Matters

For cardiovascular researchers studying the isolated contribution of V1A receptors to blood pressure regulation and vascular tone, the target compound provides a necessary and cleaner pharmacological tool compared to dual-receptor antagonists.

SKF 100273 Research Applications

V1A Receptor Calcium Signaling

This compound is ideally suited for in vitro studies requiring potent and selective inhibition of V1A-mediated calcium mobilization. As demonstrated by its IC50 of 5 nM for blocking AVP-induced calcium increase, it provides a robust tool for isolating V1A contributions in complex signaling networks, especially in cell types co-expressing oxytocin receptors where its 6-fold selectivity offers an advantage over non-selective agents like Atosiban [1]. Recommended working concentrations: 10-100 nM.

Dorsal Hippocampal Behavioral Pharmacology

For behavioral neuroscientists investigating the role of V1A receptors in anxiety, stress, or social behavior, this compound is a validated tool for site-specific microinjection. Its documented efficacy in producing anxiolytic-like effects exclusively in the dorsal hippocampus allows for precise dissection of neural circuits, a capability not matched by systemically available non-peptide V1A antagonists which lack this regional specificity .

Cardiovascular Vasopressor Antagonism

In hemodynamic studies where the goal is to isolate the vascular effects of AVP, (d(CH2)51,Tyr(Me)2,Arg8)-Vasopressin is the appropriate choice. Its potent and prolonged antivasopressor activity provides a clear readout of V1A receptor function without the confounding influence of V2 receptor antagonism seen with dual-acting compounds like Conivaptan . This is critical for accurately modeling conditions like hypertension or heart failure where V1A plays a distinct pathological role.

V1A Antagonist SAR Reference

Researchers engaged in fundamental studies of GPCR structure and function should select this compound as a representative peptide antagonist. Its distinct binding mode, as evidenced by its differential sensitivity to receptor mutations compared to non-peptide antagonists like SR 49059 [2], makes it an essential reference ligand for understanding the molecular basis of agonism versus antagonism at the V1A receptor and for validating computational models of peptide docking.

Application

Selection Property

Validation Focus

V1A receptor calcium signaling studies

V1A vs. OT selectivity window

Ca²⁺ mobilization assay context

Dorsal hippocampal behavioral pharmacology

Region-specific V1A antagonism

Dorsal-ventral dissociation replication

Cardiovascular vasopressor antagonism research

Prolonged antivasopressor activity

In vivo blood pressure model review

V1A antagonist SAR reference

Full-length C-terminal baseline structure

Comparative truncation/substitution analysis

• [1] Spath et al. (1996). Arginine vasopressin and oxytocin increase intracellular calcium and cAMP in human glomerular epithelial cells in culture. Kidney Blood Press Res. 19:81. PMID: 8871886. View Source
• [2] Conserved aromatic residues in the transmembrane region VI of the V1a vasopressin receptor differentiate agonist vs. antagonist ligand binding. View Source